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Compound of Interest

5-Bromo-2-methyl-4-nitropyridine
Compound Name: )
1-oxide

Cat. No.: B1280047

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Bromo-2-methyl-4-
nitropyridine 1-oxide, a key building block in medicinal chemistry and agrochemical synthesis.
This document consolidates its chemical properties, a detailed synthesis protocol, and
available safety information.

Core Compound Information
CAS Number: 62516-08-9

5-Bromo-2-methyl-4-nitropyridine 1-oxide is a substituted pyridine derivative. The presence
of a bromine atom, a nitro group, and an N-oxide functionality makes it a versatile intermediate
for a variety of chemical transformations.[1]

Physicochemical Properties

While specific experimental data for some physical properties of 5-Bromo-2-methyl-4-
nitropyridine 1-oxide are not widely reported, the available information is summarized below.
For context, properties of the related compound, 5-bromo-2-nitropyridine, are also included.
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5-Bromo-2-methyl-4-

5-Bromo-2-nitropyridine

Property . . . .
nitropyridine 1-oxide (for comparison)

CAS Number 62516-08-9[2][3] 39856-50-3

Molecular Formula C6H5BrN203[2][4] C5H3BrN202

Molecular Weight 233.02 g/mol [2][4] 203.00 g/mol [5]
) Light yellow crystalline
Appearance Solid[6]
powder[5]
Melting Point Not available 148-150 °CI[5]
Boiling Point Not available 292.3 °C[5]
Solubility Insoluble in water[5] Insoluble in water[5]
Synthesis

A detailed experimental protocol for the synthesis of 5-Bromo-2-methyl-4-nitropyridine 1-

oxide has been reported.[2]

Experimental Protocol: Synthesis of 5-Bromo-2-methyl-
4-nitropyridine 1-oxide[2]

Starting Material: 5-Bromo-2-methylpyridine 1-oxide

Reagents:

Sulfuric acid

Fuming nitric acid

Dichloromethane

Magnesium sulfate

2 M aqueous sodium carbonate
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Procedure:

e Dissolve 5-bromo-2-methylpyridine 1-oxide (2.269 g, 12.07 mmol) in sulfuric acid (4 mL, 80
mmol).

e Cool the solution to 0 °C in an ice bath.
e Add fuming nitric acid (3 mL, 60 mmol) dropwise to the cooled solution.

 After the addition is complete, warm the reaction mixture to room temperature and then heat
to 90 °C for 2 hours.

e Cool the reaction mixture in an ice bath.

» Slowly adjust the pH to 10 with 2 M aqueous sodium carbonate.
o Extract the solution twice with dichloromethane.

o Combine the organic extracts and dry over magnesium sulfate.
o Concentrate the solution to yield the final product.

Yield: 2.54 g (90%)
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Reaction Steps Product
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—
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Click to download full resolution via product page

Figure 1. Synthesis workflow for 5-Bromo-2-methyl-4-nitropyridine 1-oxide.

Safety and Handling

A specific Safety Data Sheet (SDS) for 5-Bromo-2-methyl-4-nitropyridine 1-oxide is not
readily available. However, safety information for the related compound, 5-bromo-2-
nitropyridine, provides guidance on handling precautions.

Hazard Statements for 5-Bromo-2-nitropyridine:[5]

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements:[7]

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.
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e P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/ eye protection/ face protection.

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P312: Call a POISON CENTER or doctor/physician if you feel unwell.
e P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

e P501: Dispose of contents/container in accordance with local/regional/national/international
regulations.

Given the structural similarities, it is prudent to handle 5-Bromo-2-methyl-4-nitropyridine 1-
oxide with similar precautions.

Applications in Drug Development and Research

5-Bromo-2-methyl-4-nitropyridine 1-oxide serves as a valuable intermediate in the synthesis
of more complex molecules for pharmaceutical and agrochemical applications.[1] The bromo
and nitro functionalities provide reactive sites for further chemical modifications, such as
nucleophilic substitution and cross-coupling reactions, allowing for the construction of diverse
molecular libraries for screening and drug discovery. While specific signaling pathways
involving this compound are not documented, its utility as a building block suggests its
incorporation into molecules designed to target a wide range of biological pathways.
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Figure 2. Role as a chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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